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Compound of Interest

Compound Name: HyNic-PEG2-TCO

Cat. No.: B11927406 Get Quote

This guide provides immediate, essential safety and logistical information for researchers,

scientists, and drug development professionals working with HyNic-PEG2-TCO. It includes

detailed operational and disposal plans to ensure safe and effective handling in the laboratory.

HyNic-PEG2-TCO is a PEG-based PROTAC (Proteolysis Targeting Chimera) linker utilized in

click chemistry. It contains a trans-cyclooctene (TCO) group that facilitates rapid and specific

bioorthogonal reactions with molecules containing tetrazine groups through an inverse electron

demand Diels-Alder (iEDDA) reaction.[1][2]

Personal Protective Equipment (PPE)
When handling HyNic-PEG2-TCO, appropriate personal protective equipment is crucial to

minimize exposure and ensure personal safety. The following PPE should be worn:

Gloves: Disposable nitrile or neoprene gloves are recommended for handling the compound.

[3][4] Always inspect gloves for any tears or punctures before use and change them

immediately if they become contaminated.

Eye Protection: Chemical splash goggles or safety glasses that meet the ANSI Z.87.1 1989

standard are mandatory to protect from splashes.[3]

Lab Coat: A standard laboratory coat should be worn to protect skin and clothing. For

procedures with a higher risk of splashing, a chemically resistant apron over the lab coat is

advisable.
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Respiratory Protection: While significant vapor exposure is not anticipated under normal

laboratory conditions with small quantities, if the compound is handled as a powder or there

is a risk of aerosol generation, a suitable respirator may be required based on a risk

assessment.

Operational Plan: Handling and Storage
Storage:

Store HyNic-PEG2-TCO at -20°C for long-term stability.

For short-term storage, room temperature may be acceptable in some cases, but always

refer to the supplier's specific recommendations.

As TCO compounds can isomerize to the less reactive cis-cyclooctene (CCO), long-term

storage is not recommended.

Handling:

Before use, allow the container to equilibrate to room temperature to prevent moisture

condensation.

Handle the compound in a well-ventilated area, preferably within a chemical fume hood, to

minimize inhalation exposure.

Avoid direct contact with skin, eyes, and clothing.

When preparing solutions, dissolve HyNic-PEG2-TCO in a suitable solvent such as DMSO,

DMF, or DCM.

Experimental Protocol: TCO-Tetrazine Ligation
This protocol outlines a general procedure for the conjugation of a TCO-containing molecule

(like a protein modified with HyNic-PEG2-TCO) to a tetrazine-labeled molecule.

Materials:

HyNic-PEG2-TCO
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Protein or other molecule to be modified

Tetrazine-labeled molecule

Reaction Buffer (e.g., Phosphate Buffered Saline - PBS, pH 6-9)

Quenching Buffer (e.g., 1 M Tris-HCl, pH 8.0)

Spin desalting columns

Procedure:

Preparation of TCO-labeled Protein:

Dissolve the protein in the reaction buffer at a concentration of 1-5 mg/mL.

Prepare a stock solution of HyNic-PEG2-TCO in DMSO or DMF.

Add a molar excess of the HyNic-PEG2-TCO solution to the protein solution. The exact

molar ratio may need to be optimized for your specific application.

Incubate the reaction for 1-2 hours at room temperature.

Remove excess, unreacted HyNic-PEG2-TCO using a spin desalting column.

TCO-Tetrazine Ligation:

Add the tetrazine-labeled molecule to the solution of the TCO-labeled protein. A 1:1 molar

ratio is a good starting point, though a slight excess of the tetrazine compound may be

beneficial.

The reaction is typically rapid and can proceed at room temperature for 30-60 minutes.

The progress of the reaction can be monitored by the disappearance of the characteristic

pink color of the tetrazine.

Purification:
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The final conjugate can be purified from unreacted components using size-exclusion

chromatography if necessary.

Quantitative Data Summary
Parameter Value Notes

Reaction Type
Inverse Electron Demand

Diels-Alder (iEDDA)

Bioorthogonal "click chemistry"

reaction.

Reactants
trans-cyclooctene (TCO) and

Tetrazine

Forms a stable

dihydropyridazine bond.

Reaction Kinetics
Exceptionally fast (k > 800

M⁻¹s⁻¹)

Among the fastest

bioorthogonal reactions.

Reaction Conditions
Aqueous buffers (e.g., PBS),

pH 6-9, room temperature

Mild conditions suitable for

biological samples.

Byproducts Nitrogen gas (N₂)
The only side product of the

ligation reaction.

Experimental Workflow Diagram
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Caption: Workflow for the conjugation of a protein with a tetrazine-labeled molecule using

HyNic-PEG2-TCO.

Disposal Plan
As no specific disposal information for HyNic-PEG2-TCO was found, general laboratory

chemical waste disposal procedures should be followed.

Solid Waste: Dispose of unused solid HyNic-PEG2-TCO and any contaminated

consumables (e.g., pipette tips, gloves) in a designated solid chemical waste container.
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Liquid Waste: Collect all solutions containing HyNic-PEG2-TCO and the final conjugate in a

clearly labeled liquid chemical waste container. Do not pour down the drain.

Regulations: All chemical waste must be disposed of in accordance with local, state, and

federal regulations. Consult your institution's Environmental Health and Safety (EHS)

department for specific guidelines.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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